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Compound of Interest

Compound Name: (11Z)-3-oxohexadecenoyl-CoA

Cat. No.: B15599574 Get Quote

Disclaimer: Direct experimental data and established protocols for (11Z)-3-oxohexadecenoyl-
CoA are not readily available in the reviewed scientific literature. This guide is constructed

based on the known biochemical principles of related molecules, including 3-oxoacyl-CoAs,

unsaturated fatty acyl-CoAs, and other isomers of hexadecenoyl-CoA. The information

presented herein should be considered a theoretical framework to guide experimental design.

Introduction
(11Z)-3-oxohexadecenoyl-CoA is a long-chain fatty acyl-coenzyme A molecule with a carbon

chain of 16 atoms, a ketone group at the third carbon (beta-position), and a cis-double bond

between the 11th and 12th carbons. As an activated fatty acid, it is presumed to be an

intermediate in lipid metabolism, likely involved in either the biosynthesis or beta-oxidation of

unsaturated fatty acids. This document provides a technical overview of its potential

biochemical roles, relevant metabolic pathways, and hypothetical experimental protocols for its

study.

Biochemical Properties and Significance
The structure of (11Z)-3-oxohexadecenoyl-CoA suggests its participation in key metabolic

pathways. The 3-oxoacyl-CoA moiety is a characteristic intermediate in both fatty acid

synthesis and degradation. The presence of a cis-double bond at an odd-numbered carbon

position indicates it is likely a substrate for enzymes that can handle unsaturated fatty acids.
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Table 1: Predicted Physicochemical Properties of (11Z)-3-oxohexadecenoyl-CoA and Related

Compounds

Property
(11Z)-3-
oxohexadecenoyl-
CoA (Predicted)

3-
Oxohexadecanoyl-
CoA

(11Z)-
hexadecenoyl-CoA

Molecular Formula C37H62N7O18P3S C37H64N7O18P3S C37H64N7O17P3S

Molecular Weight ~1017.9 g/mol 1019.9 g/mol 999.9 g/mol

Charge (at pH 7) -4 -4 -4

Solubility

Predicted to be

soluble in aqueous

buffers.

Soluble in aqueous

buffers.

Soluble in aqueous

buffers.

Key Structural

Features

C16 acyl chain, 3-keto

group, 11Z (cis)

double bond,

Coenzyme A

C16 acyl chain, 3-keto

group, Coenzyme A

C16 acyl chain, 11Z

(cis) double bond,

Coenzyme A

Note: Data for 3-Oxohexadecanoyl-CoA and (11Z)-hexadecenoyl-CoA are based on available

database information. Properties for (11Z)-3-oxohexadecenoyl-CoA are predicted based on

its structure.

Potential Metabolic Roles and Signaling Pathways
(11Z)-3-oxohexadecenoyl-CoA is likely an intermediate in the beta-oxidation of (11Z)-

hexadecenoic acid or a related unsaturated fatty acid. The metabolism of unsaturated fatty

acids requires auxiliary enzymes to handle the double bonds that are not in the standard trans-

2-enoyl configuration.

Beta-Oxidation of Unsaturated Fatty Acids
In the mitochondrial beta-oxidation of a fatty acid like (11Z)-hexadecenoic acid, several cycles

of oxidation would proceed normally until the double bond is near the thioester group. The

presence of a cis-double bond requires the action of an isomerase to convert it to a trans-
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double bond, allowing beta-oxidation to continue. The introduction of the 3-oxo group suggests

the molecule has undergone hydration and oxidation steps of the beta-oxidation spiral.

(11Z)-Hexadecenoyl-CoA Multiple Cycles
of Beta-Oxidation

cis-Δ3-Enoyl-CoA
Intermediate Enoyl-CoA Isomerase trans-Δ2-Enoyl-CoA

Intermediate Enoyl-CoA Hydratase 3-Hydroxyacyl-CoA
Dehydrogenase (11Z)-3-oxohexadecenoyl-CoA 3-Ketoacyl-CoA

Thiolase
Shortened Acyl-CoA

+ Acetyl-CoA

Chemical Synthesis

In Vitro Analysis

In-Cellulo/In Vivo Analysis

(11Z)-3-oxohexadecenoyl-CoA
Synthesis & Purification

Enzyme Assays
(Thiolase, Dehydrogenase)

Protein Binding
Studies

Cell Culture Experiments
(Lipidomics, Flux Analysis)

Animal Model Studies
(Metabolic Profiling)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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